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Compound of Interest

Compound Name: L 691816

Cat. No.: B1673914 Get Quote

For researchers, scientists, and drug development professionals utilizing L-691816, a potent

and selective 5-lipoxygenase inhibitor, adherence to proper disposal and safety protocols is

paramount. This document provides a comprehensive guide to the safe handling and disposal

of L-691816 (CAS No. 150461-07-7), ensuring the safety of laboratory personnel and

compliance with environmental regulations.

Key Data for L-691816
Identifier Value Source

Chemical Name L-691816 [1]

CAS Number 150461-07-7 [1]

Primary Function

Potent, selective, and orally

active inhibitor of 5-

lipoxygenase.

[1]

Research Area
Primarily used for research in

allergies and asthma.
[1]

Handling
For research use only. Not for

human or veterinary use.
[1]
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Experimental Protocol: Standard Procedure for
Laboratory-Scale Disposal
The following protocol outlines the recommended steps for the safe disposal of L-691816 in a

laboratory setting. This procedure is based on general best practices for chemical waste

management and should be adapted to comply with the specific guidelines and regulations of

your institution and local authorities.

Materials Required:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves.

Clearly labeled, non-reactive, and sealable hazardous waste container.

Fume hood.

Chemical spill kit.

Methodology:

Consult Safety Data Sheet (SDS): Before handling, always review the specific SDS for L-

691816 provided by the manufacturer. This document contains detailed information on

physical and chemical properties, hazards, and emergency procedures.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and chemical-resistant gloves, when handling L-691816.

Work in a Ventilated Area: All handling and preparation for disposal of L-691816 should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Waste Segregation:

Solid Waste: Collect any solid L-691816 waste, including contaminated consumables (e.g.,

weighing paper, pipette tips), in a designated, clearly labeled hazardous waste container.
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Liquid Waste: Solutions containing L-691816 should be collected in a separate, labeled

hazardous liquid waste container. Do not mix with other solvent waste unless permitted by

your institution's environmental health and safety (EHS) office.

Container Rinsing:

The first rinse of any container that held L-691816 must be collected and disposed of as

hazardous waste.[2]

For containers of highly toxic chemicals, the first three rinses should be collected as

hazardous waste.[2] Given that L-691816 is a potent biological inhibitor, treating it with this

higher level of precaution is recommended.

Labeling: Ensure all waste containers are clearly and accurately labeled with the contents,

including the full chemical name ("L-691816") and any known hazards.

Storage: Store the sealed hazardous waste containers in a designated, secure area away

from incompatible materials, heat, and ignition sources until they can be collected by your

institution's EHS personnel.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

office or a licensed chemical waste disposal company. Never dispose of L-691816 down the

drain or in regular trash.

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of L-691816.
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Start: Need to Dispose of L-691816

Consult Manufacturer's Safety Data Sheet (SDS)

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Chemical Fume Hood

Determine Waste Type

Solid Waste
(e.g., powder, contaminated consumables)

Solid

Liquid Waste
(e.g., solutions)

Liquid

Collect in Labeled
Solid Hazardous Waste Container

Collect in Labeled
Liquid Hazardous Waste Container

Triple Rinse Empty Container

Collect First Three Rinsates
as Hazardous Waste

Store Waste in Designated Secure Area

Contact Institutional EHS for Pickup and Final Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of L-691816.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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